Cas no 59045-83-9 (Pentanedioic acid, 2-decyl-)

• Product Name: Pentanedioic acid, 2-decyl-
• CAS No: 59045-83-9
• MF: C₁₅H₂₈O₄
• MW: 272.380425453186
• CID: 1611773
• PubChem ID: 10107305
• Update Time: 2025-04-21

Pentanedioic acid, 2-decyl- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-decyl-
• 59045-83-9
• 2-decylpentanedioic Acid
• DTXSID101318845
• SCHEMBL1506898

• Inchi： 1S/C15H28O4/c1-2-3-4-5-6-7-8-9-10-13(15(18)19)11-12-14(16)17/h13H,2-12H2,1H3,(H,16,17)(H,18,19)
• InChI Key： RWQVGBKMBDMZDM-UHFFFAOYSA-N
• SMILES： OC(C(CCC(=O)O)CCCCCCCCCC)=O

Computed Properties

• Exact Mass: 272.19884
• Monoisotopic Mass: 272.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6